(1,2-Dimethylpropyl)propylamine hydrochloride

• IUPAC Name: 3-methyl-N-propylbutan-2-amine;hydrochloride
• InChI: InChI=1S/C8H19N.ClH/c1-5-6-9-8(4)7(2)3;/h7-9H,5-6H2,1-4H3;1H
• InChI Key: YRYYIKNHHFNSSL-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(C)C(C)C.Cl
• Molecular Formula: C8H20ClN
• Molecular Weight: 165.70 g/mol

Description

“(1,2-Dimethylpropyl)propylamine hydrochloride” is a chemical compound with the CAS Number: 39190-94-8. Its IUPAC name is 3-methyl-N-propyl-2-butanamine. The compound has a molecular weight of 129.25.

Molecular Structure Analysis

The InChI code for “(1,2-Dimethylpropyl)propylamine hydrochloride” is 1S/C8H19N/c1-5-6-9-8(4)7(2)3/h7-9H,5-6H2,1-4H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

“(1,2-Dimethylpropyl)propylamine hydrochloride” is a solid at room temperature. The compound should be stored at a temperature between 28 C.

Scientific Research Applications

Synthesis and Structural Characterization

• The reaction of 2,2-dimethylpropane-1,3-diamine with concentrated aqueous hydrochloric acid yielded colorless crystals of 2,2-dimethylpropane-1,3-diaminium dichloride, providing insights into the conformational and topological classification of different salts in the system. This study enhances understanding of hydrogen-bonded salt structures and their solid-state structures through X-ray crystallography, IR and Raman spectroscopy, NMR spectroscopy, and thermal analysis (Heimgert et al., 2022).

Chemical Synthesis Applications

• The synthesis of nifekalant hydrochloride, an antiarrhythmic drug, demonstrates the chemical versatility of related compounds, showcasing the process of amination of key intermediates to achieve the final drug molecule. This emphasizes the role of similar amines in pharmaceutical synthesis (Jiang Qing-qian, 2004).

Analytical Chemistry and Compound Identification

• A study focused on the analysis and confirmation of 1,3-DMAA and 1,4-DMAA in geranium plants using high-performance liquid chromatography with tandem mass spectrometry at ng/g concentrations. This research highlights the importance of sensitive and selective analytical methods in identifying low-concentration compounds within complex matrices, underlining the broader applicability of similar analytical techniques for substances like "(1,2-Dimethylpropyl)propylamine hydrochloride" (Fleming et al., 2012).

Novel Reaction Mechanisms and Synthesis Pathways

• Research on the reaction mechanisms of propylamine and dimethyl acetylenedicarboxylate with 1,3-dimethylalloxan using density functional theory (DFT) provides insight into the energetically favorable pathways for synthesizing complex molecules. This study could inspire novel synthetic approaches for derivatives of "(1,2-Dimethylpropyl)propylamine hydrochloride" and related compounds, contributing to the development of new materials and pharmaceuticals (Zhu et al., 2013).

Safety and Hazards

The MSDS (Material Safety Data Sheet) for “(1,2-Dimethylpropyl)propylamine hydrochloride” can be found at this link. It’s important to handle this compound with care, using appropriate personal protective equipment. It should be used only in a well-ventilated area.